Cas no 77772-06-6 (3-methylundecanal)

• Product Name: 3-methylundecanal
• CAS No: 77772-06-6
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 983795
• PubChem ID: 3018740
• Update Time: 2025-04-20

3-methylundecanal Chemical and Physical Properties

Names and Identifiers

• 3-methylundecanal
• SCHEMBL158205
• EINECS 278-766-2
• NS00058572
• DTXSID50998963
• 77772-06-6
• SXYARAIVIPVMGK-UHFFFAOYSA-N
• 3-methyl undecanal

• Inchi： 1S/C12H24O/c1-3-4-5-6-7-8-9-12(2)10-11-13/h11-12H,3-10H2,1-2H3
• InChI Key： SXYARAIVIPVMGK-UHFFFAOYSA-N
• SMILES： O=CCC(C)CCCCCCCC

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8363 (estimate)
• Melting Point: 12°C (estimate)
• Boiling Point: 248.3°C (estimate)
• Refractive Index: 1.4316 (estimate)